N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-2-oxoimidazolidine-1-carboxamide

• IUPAC Name: N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-2-oxoimidazolidine-1-carboxamide
• InChI: InChI=1S/C17H21N5O2/c1-12-15(14-6-4-3-5-7-14)13(2)22(20-12)11-9-19-17(24)21-10-8-18-16(21)23/h3-7H,8-11H2,1-2H3,(H,18,23)(H,19,24)
• InChI Key: BFJBQJJTLZHFSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)N2CCNC2=O)C)C3=CC=CC=C3
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C17H21N5O2 and its molecular weight is 327.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Research has highlighted the synthesis and reaction mechanisms involving related pyrazole derivatives. For instance, a study focused on the ANRORC rearrangement (Addition of the Nucleophile, Ring Opening, and Ring Closure) followed by N-formylation in the reaction of ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, resulting in N-{5-(4-oxo-8-phenyl-1,4-dihydropyrazolo[5,1-c][1,2,4]-triazin-3-yl)-1,3-triazol-2-yl}formamides, verified by X-ray analysis (Ledenyova et al., 2018).

Biological Activities

• Novel pyrazole derivatives were synthesized and evaluated for their antidepressant and anticonvulsant activities, demonstrating that some compounds exhibited remarkable protective effects against clonic seizures and marked antidepressant activity compared to standard treatments (Abdel‐Aziz et al., 2009).
• Another study synthesized and tested carboxamide derivatives of benzo[b][1,6]naphthyridines for cytotoxic activity against cancer cell lines, finding potent cytotoxic properties in most compounds, with some having IC50 values less than 10 nM (Deady et al., 2003).

Anticancer and Antimicrobial Potential

• Research into novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showed that some compounds displayed significant cytotoxic activity against cancer cell lines and potent 5-lipoxygenase inhibition, highlighting their therapeutic potential (Rahmouni et al., 2016).
• A study on the synthesis of novel pyrazole derivatives and their evaluation as anti-tumor agents via molecular modeling found that certain compounds significantly affected tumor model cancer cell lines, with docking studies suggesting their mode of action (Nassar et al., 2015).

Mechanistic Insights

• Detailed structure elucidation of a cannabimimetic designer drug with a pyrazole skeleton was conducted, demonstrating the compound's interaction with cannabinoid receptors and its potential implications for understanding new substance abuse trends (Girreser et al., 2016).